2-methyl-N-(5-methylisoxazol-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C13H16N4O2/c1-7-5-12(17-19-7)16-13(18)9-3-4-10-11(6-9)15-8(2)14-10/h5,9H,3-4,6H2,1-2H3,(H,14,15)(H,16,17,18)
• InChI Key: PVBFERFUHKONIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCC3=C(C2)NC(=N3)C
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

2-methyl-N-(5-methylisoxazol-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C13H16N4O2 and its molecular weight is 260.297. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Applications

A research study focused on nonpeptide angiotensin II receptor antagonists, which included compounds like 2-methyl-N-(5-methylisoxazol-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide, highlighted their potential as potent, orally active antihypertensives. These compounds demonstrated significant antihypertensive effects upon oral administration (Carini et al., 1991).

Antitumor Properties

Several studies have explored the antitumor properties of similar compounds. One study synthesized novel imidazotetrazinones, finding that these compounds did not show significant increased cytotoxicity compared to their lead structures, but provided valuable insights into the mode of action of antitumor drugs like temozolomide (Clark et al., 1995). Another study synthesized and evaluated imidazo[5,1-d]-1,2,3,5-tetrazinones, including compounds structurally related to this compound, for their antitumor activities (Stevens et al., 1984).

Pharmacokinetics and Anti-Fibrosis Drug Potential

A study investigated the pharmacokinetics and metabolism of a compound structurally similar to this compound, highlighting its potential as an effective oral anti-fibrotic drug (Kim et al., 2008).

Benzodiazepine Receptor Ligands

Another study synthesized and evaluated fused imidazopyridines, including compounds with structures akin to this compound, as benzodiazepine receptor ligands. These compounds showed varying degrees of binding affinity and activity, with some exhibiting antagonist or inverse agonist activity (Takada et al., 1996).